Cas no 1695993-84-0 (1-(3-fluoro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3-fluoro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1695993-84-0
• MF: C₁₀H₆FIN₂O₂
• MW: 332.069717884064
• CID: 6239661
• PubChem ID: 165799786
• Update Time: 2025-05-23

1-(3-fluoro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1145805
• 1-(3-fluoro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid
• 1695993-84-0

• Inchi： 1S/C10H6FIN2O2/c11-6-2-1-3-8(9(6)12)14-5-4-7(13-14)10(15)16/h1-5H,(H,15,16)
• InChI Key： LSDYPIIRCYDQIC-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1N1C=CC(C(=O)O)=N1)F

Computed Properties

• Exact Mass: 331.94580g/mol
• Monoisotopic Mass: 331.94580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(3-fluoro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid

Comprehensive Guide to 1-(3-fluoro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid (CAS 1695993-84-0)

1-(3-fluoro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid (CAS 1695993-84-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated and iodinated pyrazole derivative is widely studied for its unique structural properties and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate molecular interactions through halogen bonding.

The compound's pyrazole-carboxylic acid core is a versatile scaffold in medicinal chemistry, often utilized in the synthesis of kinase inhibitors and anti-inflammatory agents. Its 3-fluoro-2-iodophenyl substituent enhances lipophilicity and metabolic stability, making it valuable for optimizing drug candidates. Recent studies highlight its relevance in targeting GPCRs (G-Protein Coupled Receptors), a hot topic in neurodegenerative disease research.

From an analytical perspective, CAS 1695993-84-0 requires precise characterization techniques such as HPLC-MS and NMR spectroscopy due to its halogen-rich structure. The iodine atom in particular enables radio-labeling applications, aligning with growing interest in molecular imaging probes for diagnostic purposes. This feature has spurred discussions in forums about its potential in PET (Positron Emission Tomography) tracer development.

Synthetic protocols for 1-(3-fluoro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid often involve palladium-catalyzed cross-coupling reactions, a trending subject in green chemistry circles. Researchers frequently search for optimized methods to improve yield while reducing heavy metal residues—a concern addressed by recent advances in ligand design and microwave-assisted synthesis.

In material science, this compound's solid-state properties are investigated for crystal engineering applications. Its hydrogen bonding capability through the carboxylic acid group makes it a candidate for designing co-crystals with improved bioavailability—a key focus area for poorly soluble APIs (Active Pharmaceutical Ingredients).

Regulatory aspects of CAS 1695993-84-0 emphasize proper handling due to its halogenated nature, though it falls outside restricted categories. Safety data sheets recommend standard organic compound precautions, with particular attention to iodine volatility during high-temperature reactions—a frequently asked question in laboratory safety communities.

The commercial availability of 1-(3-fluoro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid has expanded with growing demand from CROs (Contract Research Organizations) and academic labs. Suppliers now offer customized isotope-labeled variants, responding to the pharmaceutical industry's need for tracer compounds in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. This connection to next-generation therapeutics has made the compound a subject in recent patent literature, particularly for oncology targets.

Environmental fate studies of pyrazole derivatives like this compound are increasingly relevant, with research focusing on biodegradation pathways and ecotoxicity profiles. These studies address sustainability concerns raised in green chemistry initiatives—a major discussion point at recent ACS (American Chemical Society) conferences.

For analytical chemists, method development for 1695993-84-0 involves challenges like halogen exchange prevention during mass spectrometry. Best practices shared in recent publications recommend soft ionization techniques and low-temperature probes to maintain structural integrity.

The compound's structure-activity relationship (SAR) data is being compiled in chemical databases, aiding AI-driven drug discovery platforms. This intersects with the booming field of computational chemistry, where researchers use such fragments for virtual screening of large compound libraries.

In summary, 1-(3-fluoro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid represents a multifaceted tool for modern chemical research. Its applications span from medicinal chemistry to material science, with ongoing innovations ensuring its continued relevance in addressing complex scientific challenges.